Cas no 138695-94-0 (1,7-Nonadiyne-3,6-diol, 1-phenyl-)

• Product Name: 1,7-Nonadiyne-3,6-diol, 1-phenyl-
• CAS No: 138695-94-0
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 1254092
• Update Time: 2024-08-04

1,7-Nonadiyne-3,6-diol, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,7-Nonadiyne-3,6-diol, 1-phenyl-

• Inchi： 1S/C15H16O2/c1-2-6-14(16)11-12-15(17)10-9-13-7-4-3-5-8-13/h3-5,7-8,14-17H,11-12H2,1H3
• InChI Key： YIULLMCJJVEAOR-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)#CC(O)CCC(O)C#CC

Computed Properties

• Exact Mass: 228.11508

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 406.1±45.0 °C(Predicted)
• PSA: 40.46
• pka: 12.77±0.20(Predicted)